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Compound of Interest

Compound Name: 4-Chlorophthalic acid

Cat. No.: B1346634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of 4-Chlorophthalic acid, a

versatile chemical intermediate with significant applications in pharmaceutical development and

beyond. This document outlines its chemical identity, physicochemical properties, synthesis

protocols, and its role as a key building block in the creation of various bioactive molecules.

Chemical Identity and Properties
4-Chlorophthalic acid is a chlorinated derivative of phthalic acid. Its unique structure,

featuring a chlorine atom on the benzene ring, enhances its reactivity and makes it a valuable

precursor in organic synthesis.

IUPAC Name: 4-chlorobenzene-1,2-dicarboxylic acid[1]

CAS Number: 89-20-3[2][3][4][5][6]

Physicochemical Data
A summary of the key quantitative data for 4-Chlorophthalic acid is presented in the table

below for easy reference and comparison.
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Property Value Source(s)

Molecular Formula C₈H₅ClO₄ [2][3][5][6]

Molecular Weight 200.58 g/mol [3][6]

Melting Point ~285 °C

Boiling Point 399.5 ± 27.0 °C at 760 mmHg

Water Solubility 0.1-0.5 g/100 mL at 21.5 °C [7]

pKa 2.88 ± 0.10 (Predicted) [7]

Synthesis and Experimental Protocols
The synthesis of 4-Chlorophthalic acid and its anhydride is crucial for its application in various

industries. Several methods have been developed, primarily involving the chlorination of

phthalic anhydride or its derivatives.

Protocol 1: Chlorination of Phthalic Anhydride
One common method for the production of 4-Chlorophthalic acid involves the direct

chlorination of phthalic anhydride.[2][8]

Methodology:

Phthalic anhydride is mixed with sodium hydroxide, a polar solvent, and a phase transfer

catalyst such as tetrabutylammonium chloride.

Chlorine gas is then introduced into the reaction mixture to carry out the chlorination

reaction.

The reaction temperature and pH are carefully controlled to optimize the yield of the

monosodium salt of 4-chlorophthalic acid.[4]

The use of a phase transfer catalyst has been shown to increase the conversion rate to 92.1-

96.5%.[4]
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The resulting 4-chlorophthalic acid monosodium salt can then be acidified to yield 4-
Chlorophthalic acid.

Protocol 2: Synthesis from Monosodium Phthalate
An alternative route utilizes monosodium phthalate as the starting material.

Methodology:

Monosodium phthalate is used as the raw material with water as the medium.

A weak alkali solution is employed as a pH regulator for the reaction system.

Chlorine gas is directly introduced for the chlorination reaction, with a weight ratio of chlorine

to phthalic anhydride of 0.3-0.45.

The reaction is maintained at a temperature of 50-70°C for 2-5 hours.

This process yields high-purity 4-chlorophthalic anhydride after desalting, dehydration, and

purification by rectification.[5]

The logical workflow for the synthesis starting from phthalic anhydride is depicted below.

Phthalic Anhydride Reaction Mixture
(NaOH, Polar Solvent, Catalyst)

Chlorination
(Cl2 gas)

4-Chlorophthalic Acid
Monosodium Salt Acidification 4-Chlorophthalic Acid

Click to download full resolution via product page

Figure 1: Synthesis workflow of 4-Chlorophthalic acid from Phthalic Anhydride.

Applications in Drug Development and Beyond
4-Chlorophthalic acid is a pivotal intermediate in the pharmaceutical industry, primarily for the

synthesis of active pharmaceutical ingredients (APIs).[2] Its derivatives are integral to the

formation of heterocyclic compounds, which are core structures in many drugs.[2]

Role in Medicinal Chemistry
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Anti-inflammatory and Analgesic Drugs: It serves as a building block in the creation of

molecules that modulate biological pathways associated with pain and inflammation.[2]

Antimicrobial Agents: Derivatives of 4-Chlorophthalic acid have demonstrated antimicrobial

and antifungal properties.[7] For instance, a series of 1,3-bis-anilides of 4-hydroxyisophthalic

acid have shown activity against various bacteria and fungi.

Enzyme Inhibition: Certain derivatives, such as N-derivatized 2,3,4,5-

tetrachlorophthalimides, have exhibited potent inhibitory activity against α-glucosidase.

The relationship between 4-Chlorophthalic acid and its applications is illustrated in the

following diagram.
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Figure 2: Applications of 4-Chlorophthalic acid and its derivatives.

Other Industrial Uses
Beyond pharmaceuticals, 4-Chlorophthalic acid and its anhydride are used in the production

of:
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Polymers: As a monomer for the synthesis of high-performance polyimides.[8]

Dyes and Pigments: In the synthesis of various colorants.[9]

Agrochemicals: As an intermediate for herbicides and pesticides.[8]

Biological Activity
While 4-Chlorophthalic acid itself is primarily an intermediate, its derivatives have shown

notable biological activities. The incorporation of the 4-chlorophthaloyl moiety can enhance the

biological efficacy, selectivity, and stability of the final drug product.[2]

Research has indicated that certain anilide derivatives of a related compound, 4-

hydroxyisophthalic acid, exhibit significant antibacterial and antifungal properties. These

findings suggest that the phthalic acid backbone, when appropriately substituted, can serve as

a scaffold for the development of new antimicrobial agents.

Conclusion
4-Chlorophthalic acid is a chemical of significant interest to researchers and professionals in

drug development and materials science. Its well-established synthesis routes and versatile

reactivity make it an invaluable building block for a wide array of functional molecules. Further

exploration of its derivatives is likely to yield novel therapeutic agents and advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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